Cas no 2171484-98-1 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamido-2-methylpropanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamido-2-methylpropanoic acid
• CAS No: 2171484-98-1
• MF: C₂₅H₂₄N₂O₅S
• MW: 464.533465385437
• CID: 6090870
• PubChem ID: 165538709
• Update Time: 2025-06-14

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamido-2-methylpropanoic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(thiophen-2-yl)acetamido]-2-methylpropanoic acid
• 2171484-98-1
• EN300-1504674

• Inchi： 1S/C25H24N2O5S/c1-15(24(29)30)13-26-23(28)22(21-11-6-12-33-21)27-25(31)32-14-20-18-9-4-2-7-16(18)17-8-3-5-10-19(17)20/h2-12,15,20,22H,13-14H2,1H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： IENYLWALSPDCCK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(NCC(C(=O)O)C)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 464.14059304g/mol
• Monoisotopic Mass: 464.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 133Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamido-2-methylpropanoic acid

Comprehensive Overview of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamido-2-methylpropanoic acid (CAS No. 2171484-98-1)

The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamido-2-methylpropanoic acid (CAS No. 2171484-98-1) is a highly specialized organic molecule with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a thiophene ring, makes it a valuable building block for designing bioactive peptides and small-molecule drugs. Researchers and industry professionals frequently search for this compound due to its role in advancing drug discovery, peptide-based therapeutics, and bioconjugation techniques.

One of the most notable features of this compound is its Fmoc-protected amino acid moiety, which is critical for solid-phase peptide synthesis (SPPS). The Fmoc group is widely used in peptide chemistry because of its stability under basic conditions and ease of removal under mild conditions. This property aligns with the growing demand for green chemistry and sustainable synthesis methods, a hot topic in modern pharmaceutical research. Additionally, the presence of a thiophene ring introduces unique electronic and steric properties, making it a versatile scaffold for medicinal chemistry applications.

In recent years, the interest in peptide-based drugs has surged, driven by their high specificity and lower toxicity compared to traditional small-molecule drugs. The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamido-2-methylpropanoic acid plays a pivotal role in this field, as it enables the incorporation of non-natural amino acids into peptide sequences. This capability is particularly relevant for developing targeted therapies and biologics, which are among the most searched topics in biopharmaceutical research today.

Another area where this compound excels is in bioconjugation, a technique used to attach peptides or other functional groups to biomolecules like proteins or antibodies. The Fmoc group ensures precise control over conjugation reactions, minimizing side reactions and improving yield. This is especially important for applications such as antibody-drug conjugates (ADCs) and diagnostic probes, which are gaining traction in precision medicine and cancer research.

The synthesis and handling of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamido-2-methylpropanoic acid require expertise in organic chemistry, particularly in protective group strategies and heterocyclic chemistry. Researchers often seek information on its solubility, stability, and reaction conditions, as these factors are crucial for optimizing synthetic routes. The compound's compatibility with automated peptide synthesizers further enhances its utility in high-throughput screening and combinatorial chemistry.

As the demand for personalized medicine and next-generation therapeutics continues to rise, compounds like 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamido-2-methylpropanoic acid will remain at the forefront of innovation. Its multifaceted applications, from peptide engineering to bioconjugation, make it a cornerstone of modern chemical biology. For researchers exploring structure-activity relationships (SAR) or developing novel drug delivery systems, this compound offers unparalleled versatility and precision.

In summary, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamido-2-methylpropanoic acid (CAS No. 2171484-98-1) is a critical tool in the toolkit of chemists and biochemists. Its unique structural features and broad applicability align with current trends in drug development, biotechnology, and material science. By leveraging its properties, scientists can push the boundaries of therapeutic innovation and address some of the most pressing challenges in healthcare today.